3-Chloro-2-cyclopropoxybenzonitrile
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Description
3-Chloro-2-cyclopropoxybenzonitrile is a benzonitrile derivative featuring a chloro substituent at the 3-position and a cyclopropoxy group at the 2-position of the benzene ring. While direct data on this specific compound are unavailable in the provided evidence, its structural analogs offer insights into its behavior, as discussed below.
Properties
Molecular Formula |
C10H8ClNO |
|---|---|
Molecular Weight |
193.63 g/mol |
IUPAC Name |
3-chloro-2-cyclopropyloxybenzonitrile |
InChI |
InChI=1S/C10H8ClNO/c11-9-3-1-2-7(6-12)10(9)13-8-4-5-8/h1-3,8H,4-5H2 |
InChI Key |
FLLAJTCQPUTGQG-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2Cl)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Chloro-2-cyclopropoxybenzonitrile typically involves the following steps:
Starting Material: The synthesis begins with a suitable benzene derivative, such as 3-chlorobenzonitrile.
Cyclopropanation: The introduction of the cyclopropoxy group can be achieved through a cyclopropanation reaction. This involves the reaction of the benzene derivative with a cyclopropyl halide in the presence of a base, such as sodium hydride or potassium tert-butoxide.
Reaction Conditions: The reaction is typically carried out in an aprotic solvent, such as dimethylformamide (DMF) or tetrahydrofuran (THF), under reflux conditions to ensure complete conversion.
Industrial Production Methods
In an industrial setting, the production of 3-Chloro-2-cyclopropoxybenzonitrile may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis.
Chemical Reactions Analysis
Types of Reactions
3-Chloro-2-cyclopropoxybenzonitrile can undergo various chemical reactions, including:
Substitution Reactions: The chloro group can be substituted by nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The nitrile group can be reduced to an amine or oxidized to a carboxylic acid derivative.
Cyclopropane Ring Opening: The cyclopropoxy group can undergo ring-opening reactions under acidic or basic conditions.
Common Reagents and Conditions
Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents.
Reduction: Hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.
Major Products
Substitution: Formation of substituted benzonitriles.
Reduction: Formation of amines.
Oxidation: Formation of carboxylic acids.
Scientific Research Applications
3-Chloro-2-cyclopropoxybenzonitrile has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Potential use in the development of bioactive compounds and pharmaceuticals.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-Chloro-2-cyclopropoxybenzonitrile depends on its specific application. For instance, in biological systems, it may interact with cellular targets such as enzymes or receptors, leading to inhibition or activation of specific pathways. The nitrile group can act as an electrophile, while the cyclopropoxy group may influence the compound’s binding affinity and selectivity.
Comparison with Similar Compounds
Substituent Analysis and Structural Analogues
The compound’s key structural features can be compared to three analogs from the evidence:
a. 5-(3-Chloropropoxy)-4-methoxy-2-nitrobenzonitrile ()
- Substituents :
- 5-position: 3-chloropropoxy (linear ether with terminal chlorine).
- 4-position: Methoxy.
- 2-position: Nitro group.
- Key Differences: The nitro group (strong electron-withdrawing) and methoxy group (electron-donating) create competing electronic effects, unlike the chloro-cyclopropoxy combination in the target compound.
b. 3-[6-Bromo-2-fluoro-3-(1H-pyrazolo[3,4-c]pyridazin-3-ylmethyl)phenoxy]-5-chlorobenzonitrile ()
- Substituents :
- 3-position: Complex heterocyclic moiety (pyrazolo-pyridazin).
- 5-position: Chloro.
c. 3-Chloro-2-methylpropene ()
- Substituents :
- Chloro and methyl groups on a propene backbone.
- Key Differences: While structurally distinct (non-aromatic), its chloro-alkene motif highlights how halogen placement affects stability and reactivity in small molecules .
Physical and Chemical Properties (Inferred)
¹Calculated based on substituent contributions.
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